Cas no 1034579-02-6 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno2,3-bpyridine)

• Product Name: 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno2,3-bpyridine
• CAS No: 1034579-02-6
• MF: C₁₃H₁₆BNO₂S
• MW: 261.14764213562
• MDL: MFCD12923404
• CID: 1089971
• PubChem ID: 57416432
• Update Time: 2025-05-21

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Thieno[2,3-b]pyridine
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-b]pyridine
• Thieno[2,3-b]pyridine, 5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-
• AK141913
• FCH2809220
• AX8282036
• ST2406003
• AB0047056
• Thieno[2,3-b]pyridine-5-boronic acid pinacol ester
• 1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroquinol
• Thieno[2,3-b]pyridin-5-ylboronic acid pinacol ester
• 5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIENO[2,3-B]PYRIDINE
• C71145
• A896455
• MFCD12923404
• 1034579-02-6
• AKOS022173391
• 5-Thieno[2,3-b]pyridineboronic Acid Pinacol Ester
• SCHEMBL451444
• EN300-7412472
• DTXSID50726102
• SY115318
• DS-7454
• CS-0054223
• DB-413069
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno2,3-bpyridine

• MDL： MFCD12923404
• Inchi： 1S/C13H16BNO2S/c1-12(2)13(3,4)17-14(16-12)10-7-9-5-6-18-11(9)15-8-10/h5-8H,1-4H3
• InChI Key： ZFALGGJIXOGZJQ-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=C(B1OC(C)(C)C(C)(C)O1)C=2

Computed Properties

• Exact Mass: 261.0994801g/mol
• Monoisotopic Mass: 261.0994801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno2,3-bpyridine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno2,3-bpyridine

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-b]pyridine: A Comprehensive Overview

The compound with CAS No. 1034579-02-6, commonly referred to as 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-b]pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic electronics. This compound is characterized by its unique structure, which combines a thienopyridine ring system with a dioxaborolane moiety. The thieno[2,3-b]pyridine core is a fused heterocyclic system that imparts aromaticity and electronic versatility to the molecule. The dioxaborolan group attached at the 5-position further enhances its reactivity and functionalization potential.

Recent studies have highlighted the importance of dioxaborolane-containing compounds in cross-coupling reactions. The presence of the dioxaborolane group in this compound makes it an excellent substrate for Suzuki-Miyaura coupling reactions. This reactivity is particularly valuable in the synthesis of advanced materials such as organic light-emitting diodes (OLEDs) and perovskite solar cells. The ability to functionalize the thienopyridine ring with various substituents through these coupling reactions has opened new avenues for tailoring electronic properties in molecular materials.

The synthesis of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thieno[2,3-b]pyridine typically involves a multi-step process that begins with the preparation of the thienopyridine ring system. This is followed by the introduction of the dioxaborolane group via a palladium-catalyzed coupling reaction. Recent advancements in catalytic systems have significantly improved the efficiency and selectivity of these reactions. For instance, the use of ligand-stabilized palladium catalysts has enabled higher yields and better control over regioselectivity.

One of the most promising applications of this compound lies in its use as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs). These frameworks are highly ordered materials with potential applications in gas storage, catalysis, and sensing technologies. The ability to precisely control the connectivity and functionality of COFs using this compound has been demonstrated in several recent studies. For example, researchers have successfully synthesized COFs incorporating this molecule as a key component and observed exceptional stability and surface area.

In addition to its role in materials science, this compound has also found applications in medicinal chemistry. The thienopyridine moiety is known for its ability to modulate protein-protein interactions (PPIs), which are critical targets for therapeutic intervention. Recent research has explored the potential of this compound as a scaffold for designing inhibitors of PPIs involved in diseases such as cancer and neurodegenerative disorders. Initial findings suggest that derivatives of this compound exhibit promising biological activity without significant cytotoxicity.

The integration of dioxaborolane-containing compounds into drug design strategies represents a novel approach to addressing challenges in medicinal chemistry. The boron atom within the dioxaborolane group can act as a Lewis acid center or serve as a site for bioisosteric replacement. This versatility allows chemists to fine-tune pharmacokinetic properties such as solubility and bioavailability while maintaining therapeutic efficacy.

From an environmental standpoint, there is growing interest in utilizing compounds like 5-(4,4,5,5-tetramethyl-1,3,dioxaborolan-2-yl)thieno[2,b]pyridine in sustainable chemical processes. The use of renewable feedstocks and green chemistry principles in their synthesis is an active area of research. For example, efforts are being made to develop catalyst systems that operate under mild conditions using biodegradable solvents or even solvent-free conditions.

In conclusion,5-(4,,dioxaborolan--yl)thieno[,,b]pyridine stands out as a versatile molecule with applications spanning multiple disciplines. Its unique structure enables diverse functionalization pathways that are driving innovation across materials science and medicinal chemistry. As research continues to uncover new opportunities for its use while addressing challenges related to sustainability and scalability,the future prospects for this compound remain highly promising.